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Introduction
Tween 20, chemically known as polysorbate 20 or polyoxyethylene (20) sorbitan monolaurate,

is a non-ionic surfactant and emulsifier widely utilized across the pharmaceutical,

biotechnology, and cosmetics industries. Its efficacy in a vast array of applications, from

stabilizing protein therapeutics to formulating emulsions for drug delivery, is fundamentally

governed by its hydrophile-lipophile balance (HLB). The HLB value is a semi-empirical scale

that quantifies the degree to which a surfactant is hydrophilic or lipophilic, thereby dictating its

behavior at interfaces. This technical guide provides a comprehensive overview of the HLB of

Tween 20, including its theoretical calculation, experimental determination, and practical

implications in key scientific workflows.

Core Concepts: The Hydrophile-Lipophile Balance
(HLB) System
The HLB system, developed by William C. Griffin, provides a framework for selecting the

appropriate surfactant for a specific application, such as creating stable oil-in-water (o/w) or

water-in-oil (w/o) emulsions.[1] The scale for non-ionic surfactants ranges from 0 to 20, where a

lower HLB value indicates a more lipophilic (oil-soluble) nature, and a higher HLB value

signifies a more hydrophilic (water-soluble) character.[2] Surfactants with HLB values from 3 to
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6 are typically used for w/o emulsions, while those with values from 8 to 18 are suitable for o/w

emulsions.[2]

Tween 20: Properties and HLB Value
Tween 20 is a highly hydrophilic surfactant, a characteristic reflected in its high HLB value.[3]

This property makes it an excellent choice for forming stable o/w emulsions and for solubilizing

hydrophobic molecules in aqueous solutions.[4]

Chemical and Physical Properties of Tween 20
Property Value Reference

Chemical Name
Polyoxyethylene (20) sorbitan

monolaurate
[5]

Synonyms
Polysorbate 20,

PEG(20)sorbitan monolaurate
[5]

CAS Number 9005-64-5 [5]

Molecular Formula C₅₈H₁₁₄O₂₆ (approximate) [3]

Molecular Weight ~1,225 g/mol [5]

Appearance
Clear, yellow to yellow-green

viscous liquid
[5]

HLB Value 16.7 [5]

Critical Micelle Concentration

(CMC)
~60 mg/L [5]

Solubility
Soluble in water, ethanol,

methanol
[3]

Theoretical Calculation of HLB for Tween 20
The HLB value of non-ionic surfactants like Tween 20 can be calculated using established

formulas.
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Griffin's Method
For non-ionic surfactants that are esters of polyhydric alcohols and fatty acids, Griffin's method

is widely used.[6] The formula is:

HLB = 20 * (Mh / M)

Where:

Mh is the molecular mass of the hydrophilic portion of the molecule.

M is the molecular mass of the whole molecule.[2]

For polyoxyethylene derivatives, a simpler formula can be used:

HLB = E / 5

Where:

E is the weight percentage of the oxyethylene content.[6]

Davies' Method
An alternative method proposed by Davies in 1957 assigns group numbers to different

chemical groups in the molecule. The HLB is calculated as:

HLB = 7 + Σ(hydrophilic group numbers) - n × 0.475

Where:

n is the number of lipophilic groups in the molecule.[2]

Experimental Determination of HLB
The HLB value of a surfactant can be determined experimentally through various methods.

These methods are crucial for verifying calculated values and for characterizing new or

complex surfactant mixtures.

Saponification Method
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This method is applicable to ester-based surfactants like Tween 20 and involves determining

the saponification value of the ester.

Experimental Protocol:

Sample Preparation: Accurately weigh approximately 1 gram of the Tween 20 sample into a

round-bottom flask.

Saponification: Add 30 mL of 0.5 N alcoholic potassium hydroxide to the flask.

Reflux: Connect the flask to a reflux condenser and heat the mixture on a boiling water bath

for 1 hour.

Blank Preparation: Prepare a blank sample containing only 30 mL of 0.5 N alcoholic

potassium hydroxide and reflux it under the same conditions.

Titration: After cooling to room temperature, titrate the sample and the blank with a

standardized 0.5 N hydrochloric acid solution using phenolphthalein as an indicator. The

endpoint is reached when the pink color disappears.[7]

Calculation: The saponification value (S) is calculated using the formula:

S = [(Blank Titer - Sample Titer) * Normality of HCl * 56.1] / Weight of Sample (g)

HLB Calculation: The HLB value is then calculated using the formula:

HLB = 20 * (1 - S / A)

Where 'A' is the acid number of the fatty acid component (for lauric acid, A ≈ 279 mg

KOH/g).[6]

Phase Inversion Temperature (PIT) Method
The PIT method is based on the principle that the HLB of a non-ionic surfactant is temperature-

dependent. The PIT is the temperature at which an o/w emulsion inverts to a w/o emulsion.

Experimental Protocol:
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Emulsion Preparation: Prepare a simple emulsion consisting of the surfactant (e.g., Tween
20), a model oil (e.g., n-heptane), and water. A common ratio is 5% surfactant, 47.5% oil,

and 47.5% water.

Heating and Observation: Place the emulsion in a temperature-controlled water bath with a

stirrer and a conductivity probe.

Temperature Increase: Gradually increase the temperature of the emulsion while

continuously stirring and monitoring the conductivity.

Phase Inversion Detection: The conductivity of the o/w emulsion will be relatively high. As the

temperature increases, the surfactant becomes more lipophilic, and at the PIT, the emulsion

will invert to a w/o emulsion, causing a sharp drop in conductivity.[8]

PIT Determination: The temperature at which this sharp drop in conductivity occurs is the

Phase Inversion Temperature.

HLB Correlation: The determined PIT can be correlated to the HLB value using established

calibration curves for a series of surfactants with known HLB values.[9]

The Role of Tween 20's HLB in Key Applications
The high HLB of Tween 20 is central to its function in various scientific and pharmaceutical

applications.

Stabilization of Monoclonal Antibodies
In the formulation of therapeutic monoclonal antibodies (mAbs), Tween 20 is a critical excipient

used to prevent protein aggregation and surface adsorption.[10] Its high HLB value ensures

that the hydrophilic polyoxyethylene chains extend into the aqueous phase, creating a steric

barrier that prevents protein-protein interactions and adsorption to hydrophobic surfaces of

containers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15545117?utm_src=pdf-body
https://www.benchchem.com/product/b15545117?utm_src=pdf-body
https://www.gattefosse.com/characterization-methods/pit-deviation-fast-and-accurate-measure-hlb
https://www.greengredients.it/hlb-temperature-and-hlb-number/
https://www.benchchem.com/product/b15545117?utm_src=pdf-body
https://www.benchchem.com/product/b15545117?utm_src=pdf-body
https://www.benchchem.com/product/b15545117?utm_src=pdf-body
https://www.researchgate.net/publication/38061424_Polysorbate_20_prevents_the_precipitation_of_a_monoclonal_antibody_during_shear_Viscosity_of_monoclonal_antibodies_under_shear
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Stabilization of monoclonal antibodies by Tween 20.

Enzyme-Linked Immunosorbent Assay (ELISA)
In ELISA, Tween 20 is a key component of the wash buffers. Its surfactant properties,

governed by its HLB, are essential for reducing non-specific binding of antibodies and other

proteins to the microplate wells. This leads to a lower background signal and improved assay

sensitivity.[11]
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ELISA Workflow

Role of Tween 20 (High HLB)
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Role of Tween 20 in a typical ELISA workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15545117?utm_src=pdf-body-img
https://www.benchchem.com/product/b15545117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nanoemulsion-Based Drug Delivery
The high HLB of Tween 20 makes it an effective emulsifier for creating stable oil-in-water

nanoemulsions, which are promising systems for the delivery of poorly water-soluble drugs.[12]

The small droplet size of nanoemulsions can enhance drug solubility, stability, and

bioavailability. The choice of surfactant HLB is critical in forming and stabilizing these systems.

Nanoemulsion Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://en.wikipedia.org/wiki/Hydrophilic-lipophilic_balance
https://www.bosterbio.com/blog/post/behind-the-blot-everything-you-need-to-know-about-tween-20
https://pmc.ncbi.nlm.nih.gov/articles/PMC10993175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10993175/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/217/731/p5927pis.pdf
https://acikders.ankara.edu.tr/mod/resource/view.php?id=60265
https://www.pharmajournal.net/article/14/1-1-15-573.pdf
https://www.gattefosse.com/characterization-methods/pit-deviation-fast-and-accurate-measure-hlb
https://www.greengredients.it/hlb-temperature-and-hlb-number/
https://www.greengredients.it/hlb-temperature-and-hlb-number/
https://www.researchgate.net/publication/38061424_Polysorbate_20_prevents_the_precipitation_of_a_monoclonal_antibody_during_shear_Viscosity_of_monoclonal_antibodies_under_shear
https://www.thermofisher.com/sg/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/overview-elisa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3367464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3367464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3367464/
https://www.benchchem.com/product/b15545117#understanding-the-hydrophile-lipophile-balance-of-tween-20
https://www.benchchem.com/product/b15545117#understanding-the-hydrophile-lipophile-balance-of-tween-20
https://www.benchchem.com/product/b15545117#understanding-the-hydrophile-lipophile-balance-of-tween-20
https://www.benchchem.com/product/b15545117#understanding-the-hydrophile-lipophile-balance-of-tween-20
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15545117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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